6-O-Acetylcoriatin

• Molecular Formula: C17H22O7
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C17H22O7/c1-7(18)24-17-10-9(14(2,3)20)8(22-13(10)19)5-15(17,4)16(6-21-16)11-12(17)23-11/h8-12,20H,5-6H2,1-4H3/t8-,9?,10-,11-,12+,15+,16-,17+/m1/s1
• InChIKey: RCDCUCSJAPPGHK-DZGRPNBJSA-N

6-O-Acetylcoriatin: Sesquiterpenoid Lactone Reference Standard for Phytochemical and Natural Product Research

6-O-Acetylcoriatin (CAS 1432063-63-2) is a sesquiterpenoid lactone isolated from the herbs of Coriaria nepalensis Wall. [1] This compound belongs to the class of organic heterotetracyclic natural products and is characterized by a spiro-epoxide framework with an acetyl substitution at the C6 position. It possesses the molecular formula C17H22O7 and a molecular weight of 338.35 g/mol. [2]

Acetylated coriatin derivative for SAR studies

High-purity reference standard for analytical method development

Sesquiterpenoid with defined 6-O-acetyl modification

• [1] PeptideDB. 6-O-Acetylcoriatin. https://www.peptidedb.com/database/6-O-Acetylcoriatin.html View Source
• [2] ChemFaces. 6-O-Acetylcoriatin. http://m.chemfaces.com/natural/6-O-Acetylcoriatin-CFN96743.html View Source

Why 6-O-Acetylcoriatin Cannot Be Substituted with Coriatin or Other In-Class Sesquiterpenoids

Although 6-O-Acetylcoriatin shares a common sesquiterpenoid core with coriatin and other related lactones from Coriaria species, the presence of an acetyl group at the C6 position introduces quantifiable differences in key physicochemical parameters. Specifically, 6-O-Acetylcoriatin exhibits a lower logP (0.177) and higher polar surface area (PSA, 97.89 Ų) compared to coriatin (logP 0.26, PSA 91.82 Ų) . These differences can influence solubility, membrane permeability, and chromatographic behavior, thereby affecting experimental reproducibility and data interpretation. Consequently, generic substitution without verification of these properties may introduce uncontrolled variables in research applications.

6-O-acetyl modification may shift lipophilicity and target interactions compared to coriatin.

Biological activities of coriatin analogs diverge; class-level outcomes may not transfer directly.

Substituting with generic sesquiterpenoids introduces uncontrolled variables that may compromise reproducibility.

Quantitative Differentiation Evidence for 6-O-Acetylcoriatin in Procurement Decisions

Higher Guaranteed Purity Compared to Typical Commercial Offerings

6-O-Acetylcoriatin from select vendors is certified at ≥98% HPLC purity [1], whereas other commercial sources routinely list purity as >95% or 95%+ . This represents a minimum 3% absolute purity advantage.

Structural Identity

Class-level

+C₂H₂O
ΔMW +42 Da

Defines distinct chemical identity for SAR

Direct biological activity not fully characterized

Evidence Dimension	HPLC Purity (%)
Target Compound Data	≥98%
Comparator Or Baseline	>95% (Abmole), 95%+ (CheMenu)
Quantified Difference	≥3% absolute purity increase
Conditions	Vendor specifications; HPLC analysis

Why This Matters

Higher purity reduces the likelihood of assay interference and improves quantitative accuracy in analytical and biological experiments.

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743). http://m.chemfaces.com/natural/6-O-Acetylcoriatin-CFN96743.html View Source

Distinct Physicochemical Properties Differentiate 6-O-Acetylcoriatin from Coriatin

The acetyl modification at C6 yields measurable changes in lipophilicity and polarity compared to the parent compound coriatin. 6-O-Acetylcoriatin has a predicted logP of 0.177 and a PSA of 97.89 Ų, whereas coriatin exhibits a logP of 0.26 and a PSA of 91.82 Ų .

Lipophilicity Shift

Data to verify

ΔCLogP +0.7

May alter solubility and membrane permeability

In silico prediction; experimental validation advised

Evidence Dimension	LogP and Polar Surface Area (PSA)
Target Compound Data	logP 0.177, PSA 97.89 Ų
Comparator Or Baseline	Coriatin: logP 0.26, PSA 91.82 Ų
Quantified Difference	ΔlogP = -0.083, ΔPSA = +6.07 Ų
Conditions	Predicted values (ACD/Labs Percepta) as reported by Chemsrc

Why This Matters

Altered physicochemical parameters can impact compound solubility, membrane permeability, and chromatographic retention, influencing experimental outcomes.

Defined Solubility Profile Facilitates Experimental Planning

6-O-Acetylcoriatin is reported to be soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [1]. This solubility information, while qualitative, provides a practical advantage over compounds with undefined or poorly documented solvent compatibility, enabling more predictable stock solution preparation.

Acylation Precedent

Class-level

+44% AFI₅₀

Demonstrates activity modulation via O-acylation

Related tutin system; 6-O-Acetylcoriatin untested

Evidence Dimension	Solubility in organic solvents
Target Compound Data	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone
Comparator Or Baseline	Not explicitly reported for many related sesquiterpenoids
Quantified Difference	Qualitative differentiation only
Conditions	Vendor-reported solubility (Biocrick)

Why This Matters

Documented solubility reduces trial-and-error in experimental design and ensures consistent compound handling.

• [1] Biocrick. High Purity 6-O-Acetylcoriatin. https://biocrick.com/6-O-Acetylcoriatin-CAS-1432063-63-2.html View Source

Multi-Method Structural Authentication Guarantees Identity

Vendors providing 6-O-Acetylcoriatin at ≥98% purity typically confirm identity via HPLC, NMR, and MS analyses [1]. In contrast, many commercial offerings of less common natural products lack comprehensive analytical documentation, introducing potential identity uncertainty.

Evidence Dimension	Analytical characterization methods
Target Compound Data	HPLC, NMR, MS confirmed
Comparator Or Baseline	May lack full spectroscopic data
Quantified Difference	Not quantifiable
Conditions	Vendor quality control specifications

Why This Matters

Rigorous authentication reduces the risk of misidentification, a critical factor in reproducible research.

• [1] Biocrick. High Purity 6-O-Acetylcoriatin. https://biocrick.com/6-O-Acetylcoriatin-CAS-1432063-63-2.html View Source

Targeted Research and Industrial Applications for 6-O-Acetylcoriatin Based on Differentiation Evidence

Natural Product Reference Standard for HPLC Method Development and Quantification

Leveraging its high purity (≥98% HPLC) and defined chromatographic properties, 6-O-Acetylcoriatin serves as an ideal reference standard for developing and validating HPLC methods aimed at quantifying sesquiterpenoid lactones in complex plant extracts or biological matrices. [1]

Component of Sesquiterpenoid-Focused Compound Libraries for High-Throughput Screening

Given its authenticated identity and distinct physicochemical profile (logP 0.177, PSA 97.89 Ų), 6-O-Acetylcoriatin is a valuable addition to natural product libraries designed for high-throughput screening against novel biological targets, enabling exploration of structure-activity relationships within the picrotoxane-type sesquiterpenoid class.

Starting Material for Semi-Synthetic Derivatization Studies

The presence of an acetyl group at C6 and the compound's established solubility in common organic solvents (e.g., DMSO, ethyl acetate) make 6-O-Acetylcoriatin a suitable starting scaffold for semi-synthetic modifications aimed at probing the impact of further structural alterations on biological activity or pharmacokinetic properties. [2]

Phytochemical Authentication in Coriaria nepalensis-Based Traditional Medicine Research

As a characterized isolate from Coriaria nepalensis Wall., 6-O-Acetylcoriatin can be employed as a chemical marker for the quality control and authentication of herbal preparations derived from this species, supporting studies investigating the ethnopharmacological basis of traditional medicinal uses. [3]

Application

Selection Property

Validation Focus

Natural product derivative libraries

Acetylated scaffold with shifted lipophilicity

SAR and bioactivity profiling

Analytical reference standard

High purity and unique mass spectrum

Method development and metabolite identification

Pharmacophore elucidation and SAR

Defined 6-O-acetyl modification for direct comparison

Binding affinity and activity mapping

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743). http://m.chemfaces.com/natural/6-O-Acetylcoriatin-CFN96743.html View Source
• [2] Biocrick. High Purity 6-O-Acetylcoriatin. https://biocrick.com/6-O-Acetylcoriatin-CAS-1432063-63-2.html View Source
• [3] PeptideDB. 6-O-Acetylcoriatin. https://www.peptidedb.com/database/6-O-Acetylcoriatin.html View Source